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Compound of Interest

Compound Name: Oxamide

Cat. No.: B166460 Get Quote

An In-depth Technical Guide to Oxamide (CAS: 471-46-5)

This technical guide provides a comprehensive overview of Oxamide (CAS Number 471-46-5),

tailored for researchers, scientists, and professionals in drug development. It covers the

compound's chemical and physical properties, safety and handling information, experimental

protocols for its synthesis, and relevant biological testing methodologies.

Chemical and Physical Properties
Oxamide is a white crystalline solid, appearing as a powder.[1][2][3] It is the diamide derived

from oxalic acid.[1][3] This compound is characterized by its stability and low toxicity, which

makes it suitable for various industrial and research applications.[4][5] It is soluble in ethanol,

slightly soluble in water, and insoluble in diethyl ether.[1][3]
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Property Value Source(s)

Molecular Formula C₂H₄N₂O₂ [6][7][8]

Molecular Weight 88.07 g/mol [6][7][8]

Melting Point >300 °C [2][6][7]

Boiling Point Decomposes above 350 °C [1]

Density 1.667 g/cm³ [1][3][7]

Appearance White to beige powder/solid [1][2][4][6]

Solubility

Slightly soluble in water;

Soluble in ethanol; Insoluble in

diethyl ether

[1][3]

Purity
Typically available in 95% to

>98% purity
[6][7][9]

Identification and CAS Registry Information
Identifier Value Source(s)

CAS Number 471-46-5 [4][6][7]

EC Number 207-442-5 [1][6][7]

IUPAC Name Ethanediamide [1][10]

Synonyms
Oxalamide, Oxalic acid

diamide, Diaminoglyoxal
[1][4][11]

InChI
1S/C2H4N2O2/c3-

1(5)2(4)6/h(H2,3,5)(H2,4,6)
[1][4][6]

InChI Key
YIKSCQDJHCMVMK-

UHFFFAOYSA-N
[1][4][6]

SMILES NC(=O)C(N)=O [1][4][6]

MDL Number MFCD00008007 [6]
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Safety and Hazard Information
Oxamide is classified as harmful if swallowed and causes skin and serious eye irritation.[7][11]

[12] Appropriate personal protective equipment (PPE), including gloves, eye protection, and a

dust mask, should be used when handling this chemical.[6][7]

Hazard Information Details Source(s)

GHS Classification

Acute toxicity, Oral (Category

4); Skin irritation (Category 2);

Eye irritation (Category 2)

[2][11]

Signal Word Warning [6][7][11]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

[6][7][11]

Precautionary Statements

P264, P270, P280,

P301+P312, P302+P352,

P305+P351+P338

[6][7]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container.

[13]

Incompatible Materials
Strong oxidizing agents,

Strong bases.[2]
[2]

Hazardous Decomposition

Decomposes above 350 °C,

releasing cyanogen.[1] Under

fire conditions, it can produce

carbon oxides and nitrogen

oxides.[7]

[1][7]

Spectroscopic Data
Mass spectrometry data for Oxamide (molecular ion mass: 88) shows a base peak at m/z 44.0.

[14]
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m/z Relative Intensity

44.0 100.0

45.0 44.8

60.0 26.3

88.0 21.3

43.0 10.2

Experimental Protocols
Protocol 1: Synthesis of Oxamide from Dimethyl Oxalate
and Ammonia
This protocol describes the synthesis of oxamide via the reaction of dimethyl oxalate with

ammonia in a methanol solvent.[15]

Methodology:

A mixture of 300 g of methanol and 35.4 g of dimethyl oxalate is prepared in a flat-bottomed

separable flask.

The mixture is stirred at a constant temperature of 20°C.

Ammonia gas is fed into the mixture at an average rate of 300 ml/minute for 45 minutes.

As the reaction proceeds, oxamide precipitates out of the solution, forming a slurry.

The resulting slurry is filtered to separate the solid oxamide particles.

The collected oxamide particles, which contain residual methanol, are heated at 110°C to

evaporate and remove the solvent.

This process yields a high-purity oxamide powder.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b166460?utm_src=pdf-body
https://www.benchchem.com/product/b166460?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/oxamide.htm
https://www.benchchem.com/product/b166460?utm_src=pdf-body
https://www.benchchem.com/product/b166460?utm_src=pdf-body
https://www.benchchem.com/product/b166460?utm_src=pdf-body
https://www.benchchem.com/product/b166460?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/oxamide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Synthesis of Oxamide via Oxidative
Carbonylation and Aminolysis
This method provides a novel route for producing oxamide and its derivatives.[16]

Methodology:

Catalyst 1 Preparation: An active catalyst (Catalyst 1) is prepared using copper nitrate

pentahydrate, anhydrous palladium chloride, and pseudo-boehmite. The components are

mixed, precipitated with a NaOH solution, aged, filtered, dried, and roasted.[16]

Intermediate Synthesis: An intermediate oxamide derivative is prepared from CO, O₂, and

an amine compound through an oxidation and carbonylation reaction in the presence of

Catalyst 1.[16]

Aminolysis: The final oxamide product is prepared through the aminolysis of the

intermediate derivative, a reaction that is facilitated by a second catalyst (Catalyst 2).[16]

Protocol 3: Biological Activity Screening (Adapted for
Oxamide)
The following is a general protocol adapted from methodologies used to test related amide

compounds for fungicidal and insecticidal activity.

Methodology:

Stock Solution Preparation: Prepare a stock solution of Oxamide in a suitable solvent (e.g.,

DMSO).

Fungicidal Assay (Mycelial Growth Inhibition):

Incorporate various concentrations of the Oxamide solution into a growth medium (e.g.,

potato dextrose agar).

Inoculate the center of each plate with a mycelial plug of the target fungus (e.g., Botrytis

cinerea, Fusarium oxysporum).[17]
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Incubate the plates under appropriate conditions (temperature and light).

Measure the diameter of the fungal colony after a set incubation period and compare it to

a control (solvent only) to calculate the percentage of inhibition.

Larvicidal Assay (e.g., against Mosquito Larvae):

Prepare test solutions by diluting the Oxamide stock solution in water to achieve the

desired final concentrations (e.g., 1 mg/L, 10 mg/L).[17]

Place a specific number of larvae into beakers containing the test solutions.

Maintain the larvae under controlled conditions.

Record the mortality rate after 24-48 hours and compare it to a control group.
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Caption: Workflow for the synthesis of Oxamide.
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General Workflow for Biological Activity Screening
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Ceramide Metabolism: The Salvage Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

